N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C17H17N5O3/c23-14(12-21-9-5-4-8-16(21)24)10-18-17(25)15-11-19-22(20-15)13-6-2-1-3-7-13/h1-9,11,14,23H,10,12H2,(H,18,25)
• InChI Key: CDKQYHRQDLWOJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2N=CC(=N2)C(=O)NCC(CN3C=CC=CC3=O)O
• Molecular Formula: C17H17N5O3
• Molecular Weight: 339.3 g/mol

Description

N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H17N5O3 and its molecular weight is 339.355. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Heterocyclic compounds, such as those containing pyridine, triazole, and oxazole rings, are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and functional properties.

• Synthetic Methodologies : A study demonstrated the utility of oxazoles as activated carboxylates in the synthesis of macrolides, highlighting the versatility of heterocyclic compounds in complex organic syntheses (Wasserman et al., 1981).

• Optical Properties : Research on 2-(2-hydroxyphenyl)oxazolo[4,5-b]pyridines revealed their potential applications as organic semiconductors due to their significant optical properties, suggesting the role of similar heterocyclic structures in materials science (Briseño-Ortega et al., 2018).

• Antitumor and Antimicrobial Activities : Compounds synthesized from enaminones, including those with pyrazole structures, have shown promising antitumor and antimicrobial activities, indicating the potential therapeutic applications of related heterocyclic compounds (Riyadh, 2011).

• Catalysis : The development of catalytic methods using triazole-containing pyridines for the synthesis of heterocyclic compounds showcases the importance of such structures in facilitating chemical transformations (Verma et al., 2015).

• Ligand Design for Metal Complexes : Gold(III) complexes with chiral pyridinyl-oxazolines demonstrate the use of heterocyclic ligands in designing metal complexes with potential applications in catalysis and materials science (Cinellu et al., 2009).